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Compound of Interest

Compound Name: 1-Decanol-d5

Cat. No.: B1531854 Get Quote

Essential Safety and Handling Guide for 1-
Decanol-d5
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Decanol-d5 in a laboratory setting. It is designed for researchers,

scientists, and professionals in drug development to ensure safe handling and minimize risks.

Chemical Identity and Hazards

While this guide is specific to 1-Decanol-d5, the safety data is based on 1-Decanol, as their

physicochemical properties and toxicological profiles are nearly identical. 1-Decanol is a fatty

alcohol that is a colorless liquid with a characteristic sweet, fat-like odor.[1] It is classified as a

combustible liquid that can cause serious eye irritation and may be harmful if inhaled.[2][3]

Physicochemical Properties of 1-Decanol
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Property Value

Molecular Formula C₁₀H₂₂O

Molecular Weight 158.28 g/mol [1]

Appearance Clear, colorless liquid[1]

Odor Sweet, fat-like[1]

Boiling Point 232.9 °C (451.2 °F)[2]

Melting Point 6.4 °C (43.5 °F)

Flash Point 82 °C (179.6 °F)[2]

Density 0.829 g/cm³ at 25 °C[4]

Solubility in Water Insoluble[1]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling 1-Decanol-d5 to determine the

necessary PPE. The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Specifications and Notes

Eye and Face Protection
Safety goggles with side

shields

Must conform to EN166 (EU)

or NIOSH (US) standards.[4] A

face shield may be required for

splash hazards.

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves (11-13 mil

thickness) are recommended

for normal use, with a

breakthrough time of

approximately 1 hour.[2] For

prolonged contact, it is advised

to consult the glove

manufacturer's specific

chemical resistance data.

Skin and Body Protection Laboratory coat
Should be worn to prevent skin

contact.

Respiratory Protection NIOSH-approved respirator

Not typically required under

normal laboratory conditions

with adequate ventilation.[2] In

case of insufficient ventilation,

aerosol formation, or

emergencies, a full-face

respirator with organic vapor

cartridges (type ABEK) is

recommended.[4]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated. A chemical fume hood is recommended.

Remove all potential ignition sources as 1-Decanol is a combustible liquid.[2]

Have an emergency eyewash station and safety shower readily accessible.
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Prepare all necessary equipment and materials before handling the chemical.

2. Donning Personal Protective Equipment (PPE):

Inspect all PPE for damage before use.

Don a laboratory coat, followed by safety goggles with side shields.

Wash and dry hands before putting on nitrile gloves. Ensure gloves are of the correct size

and are pulled over the cuffs of the lab coat.

3. Handling 1-Decanol-d5:

Handle the chemical within a fume hood to minimize inhalation exposure.

Avoid direct contact with skin and eyes.[4]

Dispense the liquid carefully to prevent splashing and aerosol formation.[2]

Keep the container tightly closed when not in use.[2][4]

4. Post-Handling Procedures:

After handling, wash hands thoroughly with soap and water.

Remove gloves and dispose of them in the appropriate waste container.

Clean the work area and any contaminated equipment.

5. Storage:

Store 1-Decanol-d5 in a cool, dry, and well-ventilated area, away from incompatible

materials and heat sources.[4]

Keep the container tightly sealed.[2][4]

Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1531854?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-Decanol.pdf
https://www.agilent.com/cs/library/msds/WRK-120Q_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/WRK-120Q_NAEnglish.pdf
https://www.chemicalbook.com/msds/1-Decanol.pdf
https://www.benchchem.com/product/b1531854?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-Decanol.pdf
https://www.agilent.com/cs/library/msds/WRK-120Q_NAEnglish.pdf
https://www.chemicalbook.com/msds/1-Decanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1531854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable

container for disposal.[4]

Disposal Plan
1-Decanol-d5 and any contaminated materials must be disposed of as hazardous waste. Do

not dispose of it with household garbage or pour it down the drain.[2][5]

Waste Collection:

Collect waste 1-Decanol-d5 in a clearly labeled, sealed container.

Segregate it from other waste streams, especially incompatible chemicals.

Contaminated Materials:

Used gloves, paper towels, and other contaminated disposable materials should be

collected in a designated hazardous waste container.

Disposal Route:

All waste must be disposed of according to local, state, and federal regulations.[5]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.
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PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling 1-Decanol-d5.

Risk Assessment

PPE Selection

Action

Start: Handling 1-Decanol-d5

Assess risk of exposure:
- Inhalation

- Skin/Eye Contact
- Ingestion

Eye/Face Protection:
Safety Goggles with Side Shields

Always Required

Hand Protection:
Nitrile Gloves

Always Required

Body Protection:
Laboratory Coat

Always Required

Respiratory Protection:
Required?

Proceed with handling

Use NIOSH-approved respirator
with organic vapor cartridges

Yes
(Poor ventilation, aerosols)

Work in well-ventilated area
(e.g., fume hood)

No
(Adequate ventilation)

Click to download full resolution via product page
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Caption: PPE selection workflow for handling 1-Decanol-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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